Cas no 2034416-13-0 (3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole)

• Product Name: 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole
• CAS No: 2034416-13-0
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6475014
• PubChem ID: 121019713
• Update Time: 2025-05-21

3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole
• 3-[1-(furan-2-carbonyl)pyrrolidin-3-yl]-5-phenyl-1,2,4-oxadiazole
• F6524-2763
• 2034416-13-0
• furan-2-yl(3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
• AKOS026694327
• furan-2-yl-[3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C17H15N3O3/c21-17(14-7-4-10-22-14)20-9-8-13(11-20)15-18-16(23-19-15)12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2
• InChI Key： VAAGZHBGLONVID-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2CN(C(C3=CC=CO3)=O)CC2)=N1

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole

Introduction to 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole (CAS No. 2034416-13-0)

3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole, identified by the CAS number 2034416-13-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are well-documented for their broad spectrum of biological activities. The presence of a furan moiety and a phenyl ring in its molecular structure contributes to its unique chemical properties and potential pharmacological effects.

The molecular framework of 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole encompasses several key functional groups that are of particular interest in drug design. The furan ring, characterized by its electron-deficient nature, can participate in various hydrogen bonding interactions and metal coordination events, which are crucial for modulating biological activity. Additionally, the pyrrolidinyl group introduces a nitrogen-rich scaffold that is often associated with enhanced binding affinity to biological targets. The phenyl ring further enhances the compound's lipophilicity and contributes to its solubility profile, making it a promising candidate for oral administration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from 1,2,4-oxadiazole core structures. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole suggests that it may exhibit multiple modes of action simultaneously. For instance, the furan moiety could interact with biological enzymes or receptors via hydrophobic interactions or π-stacking effects, while the pyrrolidinyl and phenyl groups may contribute to stabilizing protein-ligand complexes through hydrogen bonding or electrostatic interactions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural flexibility offered by the pyrrolidinyl group allows for facile modifications at multiple positions without compromising the core pharmacophore. This characteristic makes it an attractive candidate for structure-based drug design (SBDD) approaches. By leveraging computational modeling techniques such as molecular docking and dynamic simulations, researchers can predict how this compound interacts with biological targets at an atomic level. Such insights are invaluable for optimizing its pharmacokinetic and pharmacodynamic properties.

The synthesis of 3-1-(furan-2-carbonyl)pyrrolidin-3-yl-5-phenoxyquinolinone derivatives has been reported as a viable route to accessing related compounds with enhanced biological activity. This synthetic strategy involves multi-step reactions that typically include condensation reactions between appropriately substituted furans and pyrrolidine derivatives under controlled conditions. The introduction of the phenyl group at the 5-position further refines the molecular architecture by enhancing lipophilicity while maintaining overall solubility parameters suitable for biological assays.

Recent studies have highlighted the importance of optimizing physicochemical properties such as solubility and metabolic stability when designing novel drug candidates. The presence of both polar (furan, pyrrolidinyl) and non-polar (phenyl) regions in 3-(furanicarbonyl)piperidine derivatives like this one ensures balanced solubility characteristics across different solvents used in bioprocessing applications. Additionally